N-(4-methyl-3-nitrophenyl)-beta-L-arabinopyranosylamine

• IUPAC Name: 2-(4-methyl-3-nitroanilino)oxane-3,4,5-triol
• InChI: InChI=1S/C12H16N2O6/c1-6-2-3-7(4-8(6)14(18)19)13-12-11(17)10(16)9(15)5-20-12/h2-4,9-13,15-17H,5H2,1H3
• InChI Key: ILLLCBDIMXOWNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2C(C(C(CO2)O)O)O)[N+](=O)[O-]
• Molecular Formula: C12H16N2O6
• Molecular Weight: 284.26 g/mol

Description

N-(4-methyl-3-nitrophenyl)-beta-L-arabinopyranosylamine, also known as MNPA, is a chemical compound that has gained interest in scientific research due to its potential applications in various fields.

Mechanism of Action

N-(4-methyl-3-nitrophenyl)-beta-L-arabinopyranosylamine works by binding to the active site of beta-glucosidase and beta-galactosidase, thereby preventing the enzymes from breaking down complex carbohydrates. This results in an accumulation of these carbohydrates in the body, which can have various physiological effects.
Biochemical and Physiological Effects:
N-(4-methyl-3-nitrophenyl)-beta-L-arabinopyranosylamine has been shown to have various biochemical and physiological effects. It has been found to increase insulin sensitivity in mice, which could potentially make it useful in the treatment of diabetes. N-(4-methyl-3-nitrophenyl)-beta-L-arabinopyranosylamine has also been shown to reduce body weight and fat mass in obese mice, indicating its potential as a weight loss drug.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-methyl-3-nitrophenyl)-beta-L-arabinopyranosylamine in lab experiments is that it is a relatively simple compound to synthesize. Additionally, its mechanism of action is well understood, which makes it a useful tool for studying the activity of beta-glucosidase and beta-galactosidase. One limitation of using N-(4-methyl-3-nitrophenyl)-beta-L-arabinopyranosylamine is that it has not yet been extensively studied in humans, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for research on N-(4-methyl-3-nitrophenyl)-beta-L-arabinopyranosylamine. One potential area of research is the development of N-(4-methyl-3-nitrophenyl)-beta-L-arabinopyranosylamine-based drugs for the treatment of diabetes and obesity. Additionally, more research is needed to fully understand the safety and efficacy of N-(4-methyl-3-nitrophenyl)-beta-L-arabinopyranosylamine in humans. Finally, N-(4-methyl-3-nitrophenyl)-beta-L-arabinopyranosylamine could be used as a tool for studying the activity of beta-glucosidase and beta-galactosidase in various biological systems.

Synthesis Methods

N-(4-methyl-3-nitrophenyl)-beta-L-arabinopyranosylamine can be synthesized using a method known as the Koenigs-Knorr glycosylation reaction. This involves the reaction of 4-methyl-3-nitrophenol with arabinose in the presence of a catalyst such as silver triflate. The resulting product is then treated with ammonia to obtain N-(4-methyl-3-nitrophenyl)-beta-L-arabinopyranosylamine.

Scientific Research Applications

N-(4-methyl-3-nitrophenyl)-beta-L-arabinopyranosylamine has been found to have potential applications in various scientific fields, including biochemistry, pharmacology, and drug discovery. It has been shown to inhibit the activity of enzymes such as beta-glucosidase and beta-galactosidase, which are involved in the breakdown of complex carbohydrates. This makes N-(4-methyl-3-nitrophenyl)-beta-L-arabinopyranosylamine a promising candidate for the development of new drugs for the treatment of diseases such as diabetes and obesity.